Cas no 2452-99-5 (1,2-dimethylcyclopentane, Mixture of diastereomers)

1,2-dimethylcyclopentane, Mixture of diastereomers structure
2452-99-5 structure
1,2-dimethylcyclopentane, Mixture of diastereomers
2452-99-5
C7H14
98.18606
MFCD03936150
281519
17148

1,2-dimethylcyclopentane, Mixture of diastereomers Properties

Names and Identifiers

    • Cyclopentane,1,2-dimethyl-
    • 1,2-DIMETHYLCYCLOPENTANE
    • 1,2-dimethyl transcyclopentane
    • 1,2-Dimethyl-cyclopentan
    • 1,2-Dimethyl-cyclopentan-1,3-dicarbonsaeure
    • 1,2-dimethyl-cyclopentane
    • 1,3-Cyclopentanedicarboxylicacid,1,2-dimethyl-(9CI)
    • dimethylcyclopentane
    • Santensaeure
    • trans-1,2-Dimethylcyclopentan
    • 1,2-Dimethylcyclopentane ISO 9001:2015 REACH
    • 1,2-dimethylcyclopentane, Mixture of diastereomers
    • +Expand
    • MFCD03936150
    • RIRARCHMRDHZAR-UHFFFAOYSA-N
    • InChI=1S/C7H14/c1-6-4-3-5-7(6)2/h6-7H,3-5H2,1-2H3
    • C1(C)CCCC1C

Computed Properties

  • 98.10960
  • 0
  • 0
  • 0
  • 98.10955
  • 7
  • 49.1
  • 0
  • 0
  • 2
  • 0
  • 0
  • 1
  • 3.2
  • nothing
  • 0
  • 0

Experimental Properties

  • 2.44250
  • 0.00000
  • 1.41745 (589.3 nm 20 ºC)
  • 94-99 ºC (760 Torr)
  • -119.1 ºC
  • -5.6±11.7 ºC,
  • Almost insoluble (0.027 g/l) (25 º C),
  • Colorless liquid [1]
  • Insoluble in water, miscible in most organic solvents [7]
  • 0.764 g/cm3 (20 ºC)

1,2-dimethylcyclopentane, Mixture of diastereomers Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) ,  Molybdenum phosphide (MoP) ,  Silica Gel 60 ;  2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ;  9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
Stober, Robert; et al, ChemCatChem, 2022, 14(18),

1,2-dimethylcyclopentane, Mixture of diastereomers Preparation Products

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